Cas no 71116-15-9 (2H-Cyclopenta[b]furan-2-one,hexahydro-4-(hydroxymethyl)-, (3aa,4b,6aa)- (9CI))

2H-Cyclopenta[b]furan-2-one,hexahydro-4-(hydroxymethyl)-, (3aa,4b,6aa)- (9CI) structure
71116-15-9 structure
Product Name:2H-Cyclopenta[b]furan-2-one,hexahydro-4-(hydroxymethyl)-, (3aa,4b,6aa)- (9CI)
CAS No:71116-15-9
MF:C8H12O3
MW:156.179082870483
CID:573361
PubChem ID:11182738
Update Time:2025-04-19

2H-Cyclopenta[b]furan-2-one,hexahydro-4-(hydroxymethyl)-, (3aa,4b,6aa)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Cyclopenta[b]furan-2-one,hexahydro-4-(hydroxymethyl)-, (3aa,4b,6aa)- (9CI)
    • (3aalpha,4beta,6aalpha)-hexahydro-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one
    • (3aS,4S,6aR)-4-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
    • (3aalpha,4beta,6aalpha)-Hexahydro-4-(hydroxymethyl)-2H-cyclopenta(b)furan-2-one
    • (3aR,6aS)-4-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[d]furan-2-one
    • 71116-15-9
    • EINECS 275-201-1
    • DTXSID50221324
    • Inchi: 1S/C8H12O3/c9-4-5-1-2-7-6(5)3-8(10)11-7/h5-7,9H,1-4H2/t5-,6+,7-/m0/s1
    • InChI Key: RLXGPZUNVLXZNQ-XVMARJQXSA-N
    • SMILES: O1C(C[C@H]2[C@@H]1CC[C@H]2CO)=O

Computed Properties

  • Exact Mass: 156.078644241g/mol
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.2
  • Topological Polar Surface Area: 46.5Ų
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